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Compound of Interest

Compound Name:
Urotensin II (114-124), human

(TFA)

Cat. No.: B12354451 Get Quote

Technical Support Center: Urotensin II (114-124)
TFA
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of lyophilized

Urotensin II (114-124) TFA.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for lyophilized Urotensin II (114-124) TFA

powder?

For optimal stability, the lyophilized powder should be stored in a sealed container, protected

from moisture.[1][2][3] Recommended storage temperatures and durations are summarized in

the table below.

Q2: How should I reconstitute the lyophilized peptide?

It is recommended to reconstitute Urotensin II (114-124) TFA in sterile, distilled water.[1][3] For

detailed instructions, please refer to the Experimental Protocols section.

Q3: What is the stability of reconstituted Urotensin II (114-124) TFA?
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Once reconstituted, the stability of the peptide solution is dependent on the storage

temperature. It is crucial to aliquot the stock solution to prevent degradation from repeated

freeze-thaw cycles.

Q4: What safety precautions should I take when handling Urotensin II (114-124) TFA?

Urotensin II is a potent vasoconstrictor and should be handled with care. Standard laboratory

personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be

worn at all times. Avoid inhalation of the powder and direct contact with skin.

Data Presentation
Table 1: Storage Conditions for Urotensin II (114-124) TFA

Form Storage Temperature Duration

Lyophilized Powder -80°C 2 years

-20°C 1 year

Reconstituted Solution -80°C 6 months

-20°C 1 month

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Urotensin II (114-124) TFA

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial.

Solvent Preparation: Use sterile, distilled water as the reconstitution solvent.

Reconstitution:

Carefully open the vial.

Using a sterile pipette, add the desired volume of sterile water to the vial.
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Gently swirl the vial to mix.

To ensure complete dissolution, sonicate the vial in an ultrasonic water bath for a short

period.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the peptide solution into smaller,

single-use volumes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, as

detailed in Table 1.
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Issue Possible Cause Recommended Solution

Peptide is difficult to dissolve. Insufficient mixing or agitation.

Gently swirl the vial after

adding the solvent. For

complete dissolution, use an

ultrasonic water bath.

Peptide concentration is too

high.

Reconstitute at a lower

concentration. You can find

solubility information on the

product datasheet.

Inconsistent experimental

results.

Improper storage of

reconstituted peptide.

Ensure the reconstituted

peptide is stored at the correct

temperature and avoid

repeated freeze-thaw cycles by

preparing single-use aliquots.

Inaccurate peptide

concentration.

Verify the calculations for

reconstitution and ensure

accurate pipetting.

Precipitate forms in the

solution after freezing and

thawing.

Repeated freeze-thaw cycles.

Prepare single-use aliquots to

minimize the number of freeze-

thaw cycles.

Peptide degradation.
Use a fresh aliquot for each

experiment.
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Caption: Urotensin II signaling pathway via GPR14.
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Caption: Recommended workflow for Urotensin II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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